Cas no 2172540-21-3 (tert-butyl N-({5-(propan-2-yl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate)

• Product Name: tert-butyl N-({5-(propan-2-yl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
• CAS No: 2172540-21-3
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 5975110
• PubChem ID: 165823762
• Update Time: 2025-06-11

tert-butyl N-({5-(propan-2-yl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({5-(propan-2-yl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
• EN300-1591796
• tert-butyl N-({5-[(propan-2-yl)amino]-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
• 2172540-21-3

• Inchi： 1S/C17H26N2O3/c1-11(2)19-13-6-7-15-12(8-13)9-14(21-15)10-18-16(20)22-17(3,4)5/h6-8,11,14,19H,9-10H2,1-5H3,(H,18,20)
• InChI Key： YIGLCEYGMJKOBM-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CC1CNC(=O)OC(C)(C)C)NC(C)C

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-({5-(propan-2-yl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate

tert-butyl N-({5-(propan-2-yl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate (CAS No. 2172540-21-3): A Comprehensive Overview

tert-butyl N-({5-(propan-2-yl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate (CAS No. 2172540-21-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of tert-butyl N-({5-(propan-2-yl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate is characterized by a benzofuran core linked to an isopropylamine group and a tert-butyl carbamate moiety. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity and pharmacokinetic behavior. The tert-butyl carbamate group, in particular, is known for its ability to enhance the stability and solubility of the compound, making it an attractive candidate for drug development.

Recent studies have explored the potential of tert-butyl N-({5-(propan-2-yl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that it could be a promising lead compound for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, tert-butyl N-({5-(propan-2-yl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate has also been investigated for its anti-cancer activity. Studies conducted in vitro have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer. These results highlight the potential of this compound as a novel anti-cancer agent.

The pharmacokinetic profile of tert-butyl N-({5-(propan-2-yl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate has also been studied extensively. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a moderate half-life, which suggests that it could be administered as an oral medication with sustained therapeutic effects. Furthermore, its low toxicity profile makes it a safe candidate for long-term use.

The synthetic route to produce tert-butyl N-({5-(propan-2-yl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the benzofuran core through a cyclization reaction and the subsequent attachment of the isopropylamine and tert-butyl carbamate groups. The use of mild reaction conditions and efficient catalysts has enabled the production of this compound on a large scale, making it accessible for further research and development.

In conclusion, tert-butyl N-{[5-(propan‐ 2‐ ylamino)- 1 , 3 -dihydrobenzo [ f ] [ 1 , 4 ] oxazin‐ 6 - yl] methyl} carbamate (CAS No. 2172540‐ 21‐ 3) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further investigation in both preclinical and clinical settings. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases.